1-(4-Methylsulfonylphenyl)ethanesulfonyl fluoride
Description
1-(4-Methylsulfonylphenyl)ethanesulfonyl fluoride (MESF) is a fluorinated sulfonyl compound used in organic synthesis and as a reagent for biological research. It is a potent inhibitor of serine proteases, and has been used extensively in biochemical studies to study the serine protease family of enzymes. MESF is also used as a reagent in organic synthesis, and is a building block for many pharmaceutical compounds.
Scientific Research Applications
Fluorination Capabilities and Stability
The compound 1-(4-Methylsulfonylphenyl)ethanesulfonyl fluoride is part of a broader class of substances explored for their fluorination capabilities. A related compound, 4-tert-butyl-2,6-dimethylphenylsulfur trifluoride, has been identified for its high thermal stability and resistance to aqueous hydrolysis, making it a superior deoxofluorinating agent. Its diverse fluorination applications include high-yield conversions of various functional groups to fluorinated counterparts and stereoselective deoxofluoro-arylsulfinylation, highlighting the potential of such compounds in academic and industrial fluorination processes (Umemoto et al., 2010).
Synthesis Applications
The Heck-Matsuda process has been adapted for synthesizing β-arylethenesulfonyl fluorides, a class of compounds challenging to access but related to 1-(4-Methylsulfonylphenyl)ethanesulfonyl fluoride. This method enables the production of these compounds in significant yields, showcasing their potential as selectively addressable bis-electrophiles for SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry. This attribute makes them particularly valuable in covalent drug discovery, illustrating the broad applicability of sulfonyl fluorides in medicinal chemistry (Qin et al., 2016).
Environmental and Health Perspectives
While not directly related to 1-(4-Methylsulfonylphenyl)ethanesulfonyl fluoride, the study of perfluorooctanesulfonate and related compounds in human blood across several countries provides insight into the environmental and health implications of fluorinated compounds. These substances accumulate in human and wildlife tissues, underscoring the need for understanding the biological interactions and environmental persistence of fluorinated chemicals, including those related to 1-(4-Methylsulfonylphenyl)ethanesulfonyl fluoride (Kannan et al., 2004).
properties
IUPAC Name |
1-(4-methylsulfonylphenyl)ethanesulfonyl fluoride |
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InChI |
InChI=1S/C9H11FO4S2/c1-7(16(10,13)14)8-3-5-9(6-4-8)15(2,11)12/h3-7H,1-2H3 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
SJJYFHDOKKORMU-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CC(C1=CC=C(C=C1)S(=O)(=O)C)S(=O)(=O)F |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C9H11FO4S2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
266.3 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
1-(4-Methylsulfonylphenyl)ethanesulfonyl fluoride | |
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